![molecular formula C12H12O3 B6285209 (2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid CAS No. 59953-93-4](/img/no-structure.png)
(2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid
Overview
Description
(2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid, commonly referred to as (2E)-3-PPA, is a carboxylic acid that has been studied extensively in recent years. It has many applications in the scientific and medical fields, and its use is growing.
Scientific Research Applications
((2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid)-3-PPA has many scientific research applications. It has been used as a precursor in the synthesis of various pharmaceutical and agrochemical compounds. It has also been studied as a potential treatment for certain diseases, including cancer and Alzheimer's disease. In addition, (this compound)-3-PPA has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which could be useful in the treatment of Alzheimer's disease.
Mechanism of Action
The exact mechanism of action of ((2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid)-3-PPA is not yet fully understood. However, it is believed that (this compound)-3-PPA may act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, (this compound)-3-PPA may also act as an antioxidant, which could be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects
(this compound)-3-PPA has been shown to have several biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and to inhibit the growth of certain types of cancer cells. It has also been shown to reduce the levels of certain enzymes involved in the breakdown of acetylcholine, which could be beneficial in the treatment of Alzheimer's disease. In addition, (this compound)-3-PPA has been shown to reduce the levels of certain hormones involved in the regulation of appetite, which could be beneficial in the treatment of obesity.
Advantages and Limitations for Lab Experiments
((2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid)-3-PPA has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize in the lab, which makes it an attractive option for researchers. In addition, (this compound)-3-PPA has been shown to have a wide range of biochemical and physiological effects, which makes it an attractive option for researchers studying various diseases. However, one limitation is that (this compound)-3-PPA is not very stable and has a tendency to degrade over time, which can make it difficult to use in some experiments.
Future Directions
There are many potential future directions for ((2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid)-3-PPA research. One potential direction is to further study its mechanism of action and its biochemical and physiological effects. In addition, further research could be done to explore its potential applications in the treatment of various diseases, such as cancer and Alzheimer's disease. Finally, further research could also be done to explore its potential as an inhibitor of the enzyme acetylcholinesterase, which could be beneficial in the treatment of Alzheimer's disease.
Synthesis Methods
((2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid)-3-PPA can be synthesized in a few different ways. One method involves the reaction of phenylacetone and prop-2-en-1-ol in the presence of a strong acid catalyst, such as sulfuric acid or hydrochloric acid. The resulting product is a mixture of (this compound)-3-PPA and (2Z)-3-PPA, which can be separated by chromatography. Another method involves the reaction of phenylacetaldehyde and prop-2-en-1-ol in the presence of a strong acid catalyst, such as sulfuric acid or hydrochloric acid. The product of this reaction is (this compound)-3-PPA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid involves the reaction of 4-(prop-2-en-1-yloxy)benzaldehyde with malonic acid in the presence of a base to form a beta-ketoester intermediate. The intermediate is then decarboxylated to form the desired product.", "Starting Materials": [ "4-(prop-2-en-1-yloxy)benzaldehyde", "malonic acid", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 4-(prop-2-en-1-yloxy)benzaldehyde and malonic acid in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid to form the beta-ketoester intermediate.", "Step 4: Heat the reaction mixture to promote decarboxylation of the beta-ketoester intermediate to form (2E)-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-enoic acid.", "Step 5: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
59953-93-4 |
Molecular Formula |
C12H12O3 |
Molecular Weight |
204.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
